Deloxolone
Deloxolone
Deloxolone can be used to treat and prevent inflammatory, ischemic and proliferative diseases.
Brand Name:
Vulcanchem
CAS No.:
68635-50-7
VCID:
VC0006939
InChI:
InChI=1S/C34H52O6/c1-29(2)23-12-15-34(7)24(32(23,5)14-13-25(29)40-27(37)11-10-26(35)36)9-8-21-22-20-31(4,28(38)39)17-16-30(22,3)18-19-33(21,34)6/h9,21-23,25H,8,10-20H2,1-7H3,(H,35,36)(H,38,39)/t21-,22+,23+,25+,30-,31+,32+,33-,34-/m1/s1
SMILES:
CC1(C2CCC3(C(=CCC4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C2(CCC1OC(=O)CCC(=O)O)C)C)C
Molecular Formula:
C34H52O6
Molecular Weight:
556.8 g/mol
Deloxolone
CAS No.: 68635-50-7
Cat. No.: VC0006939
Molecular Formula: C34H52O6
Molecular Weight: 556.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Deloxolone can be used to treat and prevent inflammatory, ischemic and proliferative diseases. |
|---|---|
| CAS No. | 68635-50-7 |
| Molecular Formula | C34H52O6 |
| Molecular Weight | 556.8 g/mol |
| IUPAC Name | (2S,4aS,6aR,6bS,8aR,10S,12aS,14aR,14bS)-10-(3-carboxypropanoyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,7,8,8a,10,11,12,14,14a,14b-tetradecahydropicene-2-carboxylic acid |
| Standard InChI | InChI=1S/C34H52O6/c1-29(2)23-12-15-34(7)24(32(23,5)14-13-25(29)40-27(37)11-10-26(35)36)9-8-21-22-20-31(4,28(38)39)17-16-30(22,3)18-19-33(21,34)6/h9,21-23,25H,8,10-20H2,1-7H3,(H,35,36)(H,38,39)/t21-,22+,23+,25+,30-,31+,32+,33-,34-/m1/s1 |
| Standard InChI Key | VRFVGZRKFFTPCG-KYHPDETOSA-N |
| Isomeric SMILES | C[C@]12CC[C@](C[C@H]1[C@H]3CC=C4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)OC(=O)CCC(=O)O)C)(C)C(=O)O |
| SMILES | CC1(C2CCC3(C(=CCC4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C2(CCC1OC(=O)CCC(=O)O)C)C)C |
| Canonical SMILES | CC1(C2CCC3(C(=CCC4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C2(CCC1OC(=O)CCC(=O)O)C)C)C |
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